Phenol, 4,4'-(4-hydroxycyclohexylidene)bis-

• CAS No.: 114216-05-6
• Molecular Formula: C18H20O3
• Molecular Weight: 284.3 g/mol
• IUPAC Name: 4-[4-hydroxy-1-(4-hydroxyphenyl)cyclohexyl]phenol
• InChI: InChI=1S/C18H20O3/c19-15-5-1-13(2-6-15)18(11-9-17(21)10-12-18)14-3-7-16(20)8-4-14/h1-8,17,19-21H,9-12H2
• InChI Key: JTJBAXVMAPZCOD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1O)(C2=CC=C(C=C2)O)C3=CC=C(C=C3)O

Description

Phenol, 4,4’-(4-hydroxycyclohexylidene)bis-, also known as 4,4’-[(4-Hydroxycyclohexylidene)methylene]bis[phenol], is a chemical compound with the molecular formula C19H20O3 and a molecular weight of 296.36. It is a neat product and is considered a controlled product, meaning documentation may be required to meet relevant regulations.

Synthesis routes and methods I

Procedure details

A process for the preparation of 4,4'-biphenol which comprises reacting 4-hydroxycyclohexanone with phenol in the presence of an acid catalyst to give 4,4-bis(4-hydroxyphenyl)cyclohexanol of the formula (I) ##STR5## and successively subjecting 4,4-bis(4-hydroxyphenyl)cyclohexanol to decomposition and dehydrogenation reactions in the presence of a dehydrogenation catalyst.

Synthesis routes and methods II

Procedure details

A mixture of ketal intermediate (2.8 g, 17.7 mmol) and phenol (5.64 g, 60 mmol) in dioxane (10 mL) and water (10 mL) at 0° C. was treated dropwise with conc. H2SO4 (20 mL). The mixture was allowed to warm to room temperature and stirred at this temperature for the next 6 h. The reaction mixture was then poured into ice-water and extracted with ethyl acetate. The acetate layer was washed with water, brine, dried with anhydrous MgSO4 and concentrated in vacuo to provide 4,4-bis(4-hydroxyphenyl)cyclohexanol (5 g) contaminated with phenol.